3-Methyl-2-buten-1-ol

• CAS No.: 556-82-1
• Product Name: 3-Methyl-2-buten-1-ol
• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: 3-methylbut-2-en-1-ol
• Standard InChI: InChI=1S/C5H10O/c1-5(2)3-4-6/h3,6H,4H2,1-2H3
• Standard InChIKey: ASUAYTHWZCLXAN-UHFFFAOYSA-N
• SMILES: CC(=CCO)C
• Canonical SMILES: CC(=CCO)C
• Boiling Point: 140.0 °C; 140 °C
• Density: 0.85 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.1
• Flash Point: 50 °C c.c.
• Melting Point: -59.3 °C
• Physical Description: Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: , also known as prenyl alcohol or butenol methyl, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be converted into dimethylallyl-UTP and prenyl phosphate. is a fruity, green, and herb tasting compound that can be found in a number of food items such as fats and oils, blackcurrant, fruits, and cereals and cereal products. This makes a potential biomarker for the consumption of these food products.; Prenol is an alkenyl alcohol and a member of prenols.
• Solubility: Solubility in water, g/100ml at 20 °C: 17 (good)
• Synonyms: 3-methyl-2-buten-1-ol; 3-methylbut-2-en-1-ol; prenol
• Vapor Density: Relative vapor density (air = 1): 3.0
• Vapor Pressure: Vapor pressure, Pa at 20 °C: 140
• PubChem Compound: 11173
• Last Modified: Nov 11 2021